Cas no 1361572-71-5 (3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361572-71-5
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4968563
• Update Time: 2023-08-24

3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(3,4,5-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-8-5-7(6-9(15)13(8)16)11-2-1-10(18)12(19-11)3-4-17/h1-2,5-6H,3,18H2
• InChI Key： PCFSNPZCVLTPAI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=C(CC#N)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7